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Compound of Interest

Compound Name: Ac-DL-Trp-OH

Cat. No.: B554822 Get Quote

An In-depth Technical Guide to N-Acetyl-DL-Tryptophan (Ac-DL-Trp-OH)

Introduction
N-Acetyl-DL-Tryptophan (Ac-DL-Trp-OH) is the N-acetylated derivative of the essential amino

acid DL-Tryptophan.[1] As a racemic mixture, it contains both N-Acetyl-L-Tryptophan and N-

Acetyl-D-Tryptophan. This compound serves as a valuable resource in various scientific and

industrial fields, including pharmaceutical development, biochemical research, and as a

component in dietary supplements.[2] It is recognized as an endogenous metabolite and has

been investigated for its neuroprotective properties and its role in cognitive function and mood

regulation.[2][3] This guide provides a comprehensive overview of its physical and chemical

properties, biological significance, and relevant experimental protocols for researchers,

scientists, and drug development professionals.

Chemical and Physical Properties
The fundamental properties of Ac-DL-Trp-OH are summarized below. These data are crucial

for handling, storage, and application in experimental settings.

Physical Properties
The physical characteristics of Ac-DL-Trp-OH determine its state and solubility, which are

critical for formulation and experimental design.
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Property Value Source(s)

Appearance
White to light yellow powder or

crystals.
[4][5][6]

Melting Point
204-206 °C (with

decomposition)
[4][7]

Solubility

Slightly soluble in cold water.

[4][6] Very soluble in ethanol

(96%).[4][8] Soluble in

methanol and dilute solutions

of alkali hydroxides.[4][5]

Soluble in DMF (20 mg/ml) and

DMSO (15 mg/ml).[9]

[4][5][6][8][9]

pKa 3.65 ± 0.10 (Predicted) [4]

pH 3.25 (0.5g/L in H₂O at 20°C) [4]

Chemical Properties
Chemical identifiers and descriptors provide specific information for the identification and

characterization of the molecule.
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Property Value Source(s)

Molecular Formula C₁₃H₁₄N₂O₃ [1][4][10]

Molecular Weight 246.26 g/mol [1][4][10]

CAS Number 87-32-1 [4][10]

IUPAC Name
2-acetamido-3-(1H-indol-3-

yl)propanoic acid
[1]

InChIKey
DZTHIGRZJZPRDV-

UHFFFAOYSA-N
[4]

Canonical SMILES
CC(=O)NC(CC1=CNC2=CC=

CC=C21)C(=O)O
[1]

Stability

Stable under recommended

storage conditions.

Incompatible with strong

oxidizing agents.

[4][7]

Storage

Store at 2-8°C.[4] Keep in

sealed containers in a cool,

dry, and ventilated place.[6]

[4][6]

Spectroscopic Data
Spectroscopic information is vital for the analytical identification and quantification of the

compound.

Property Value Source(s)

UV λmax 222, 282, 291 nm [9]

Biological Activity and Signaling Pathways
Ac-DL-Trp-OH is more than an amino acid derivative; it is a biologically active molecule with

significant therapeutic potential. The L-enantiomer, N-Acetyl-L-Tryptophan (L-NAT), is primarily

responsible for the observed neuroprotective effects.
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Neuroprotective Effects
Research has shown that L-NAT, a component of Ac-DL-Trp-OH, can rescue neuronal cells

from death in models of amyotrophic lateral sclerosis (ALS), a progressive neurodegenerative

disease.[11] The D-isomer, in contrast, shows no protective effect.[11] The neuroprotective

mechanism of L-NAT is multi-faceted:

Mitochondrial Pathway Inhibition: L-NAT is an inhibitor of mitochondrial cytochrome c

release.[11] This action prevents the downstream activation of apoptotic pathways.

Caspase Inhibition: It effectively inhibits the activation of caspase-1, caspase-9, and

caspase-3, key executioners of apoptosis.[11]

Anti-inflammatory Action: L-NAT inhibits the secretion of the pro-inflammatory cytokine IL-1β

and Substance P, a neuropeptide involved in inflammation and pain signaling.[11] This effect

is believed to be mediated through interaction with the neurokinin-1 receptor (NK-1R).[11]

Proteasome Function: The compound helps restore the function of proteasomes, which are

crucial for cellular protein degradation and quality control.[11]
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Neuroprotective Signaling of N-Acetyl-L-Tryptophan
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Overview of Tryptophan Metabolism

Tryptophan (Trp)
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General Workflow for Assessing Neuroprotection

1. Cell Culture
(e.g., NSC-34 Motor Neurons)

2. Induce Stress
(e.g., Oxidative Stress, Excitotoxicity)

3. Treatment Groups

Control (Vehicle) Ac-DL-Trp-OH

4. Incubation

5. Assay for Viability/Apoptosis
(e.g., MTT Assay, Caspase Activity)

6. Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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